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Compound of Interest

Compound Name:
5-Chloro-3-methoxy-2-

phenylpyridine

Cat. No.: B13000344

Get Quote

Technical Guide: 5-Chloro-3-methoxy-2-
phenylpyridine
Executive Summary & Registry Status
Compound Name: 5-Chloro-3-methoxy-2-phenylpyridine Target Class: Biaryl Pyridine

Scaffold / Medicinal Chemistry Intermediate

Registry Status: This specific compound is a specialized intermediate often generated in situ or

via custom synthesis during Structure-Activity Relationship (SAR) studies. Unlike common

reagents, it does not possess a widely indexed "landing page" CAS number in public

commercial catalogs.

Procurement Strategy (The "Gateway" CAS): To access this molecule, researchers must

procure the halogenated precursor and perform a cross-coupling reaction. The validated

precursor is 2-Bromo-5-chloro-3-methoxypyridine.[1][2][3]
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Identity Attribute Detail

Target Molecule 5-Chloro-3-methoxy-2-phenylpyridine

Primary Precursor CAS
127561-71-1 (2-Bromo-5-chloro-3-

methoxypyridine)

Alternative Precursor CAS 1214366-19-4 (2,5-Dichloro-3-methoxypyridine)

Molecular Formula C₁₂H₁₀ClNO

Molecular Weight 219.67 g/mol

SMILES COc1cc(Cl)cnc1-c2ccccc2

Chemical Structure & Properties[6][7][8][9]
The molecule features a central pyridine ring substituted at the 2, 3, and 5 positions. The 2-

phenyl and 3-methoxy groups create a twisted biaryl conformation due to steric repulsion

between the methoxy oxygen and the phenyl ring's ortho-protons, a critical feature for binding

affinity in kinase pockets or GPCR allosteric sites.

Physicochemical Profile (Calculated)
Property Value Note

LogP ~3.5
Lipophilic, likely requires

organic co-solvents for assay.

TPSA ~22 Å²
Good membrane permeability

predicted.

H-Bond Acceptors 2
Pyridine Nitrogen, Methoxy

Oxygen.

pKa (Pyridine N) ~2.5 - 3.0

The 5-Cl and 3-OMe (inductive

withdrawal) lower basicity

compared to pyridine (5.2).

Synthetic Methodology (Suzuki-Miyaura Coupling)
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The most reliable route to 5-Chloro-3-methoxy-2-phenylpyridine is the Suzuki-Miyaura

cross-coupling of the 2-bromo precursor with phenylboronic acid. The 2-position halogen is

significantly more reactive toward oxidative addition than the 5-position chloride, allowing for

selective arylation without disturbing the 5-Cl handle.

Reaction Scheme

2-Bromo-5-chloro-
3-methoxypyridine
(CAS 127561-71-1)

Pd(PPh3)4 or Pd(dppf)Cl2
Base: K2CO3 or Na2CO3

Solvent: Dioxane/H2O

Phenylboronic Acid
(CAS 98-80-6)

TARGET:
5-Chloro-3-methoxy-
2-phenylpyridine

Reflux, 8-12h
Yield: ~75-85%

Click to download full resolution via product page

Caption: Selective C2-arylation via Suzuki coupling. The C5-Cl bond remains intact due to the

higher bond dissociation energy compared to C2-Br.

Detailed Protocol
Reagents:

2-Bromo-5-chloro-3-methoxypyridine (1.0 eq)

Phenylboronic acid (1.2 eq)

Catalyst: Pd(PPh₃)₄ (5 mol%) or Pd(dppf)Cl₂ (for sterically hindered substrates).

Base: 2M Na₂CO₃ (aqueous) or K₃PO₄ (3.0 eq).

Solvent: 1,4-Dioxane or DME (degassed).

Procedure:
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Charge a reaction vial with the bromide, boronic acid, and catalyst under an inert

atmosphere (Nitrogen or Argon).

Add the solvent and aqueous base.

Heat to 90–100°C for 4–12 hours. Monitor via LC-MS (Target [M+H]⁺ = 220.1).

Workup: Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.

Purification: Flash column chromatography (Hexanes/EtOAc gradient). The product

typically elutes in non-polar fractions due to the lipophilic phenyl/chloro combination.

Applications in Drug Discovery
This scaffold serves as a versatile building block in medicinal chemistry, particularly for:

Kinase Inhibitors: The 3-methoxy group can act as a hydrogen bond acceptor or induce a

specific twist to fit into the ATP-binding pocket (e.g., hinge region binding).

Allosteric Modulators: The 5-chloro position provides a "handle" for further functionalization

(e.g., Buchwald-Hartwig amination) to introduce solubilizing groups or extend into solvent-

exposed regions.

Bioisosteres: The 2-phenylpyridine motif is a common bioisostere for biaryl systems found in

COX-2 inhibitors (like Etoricoxib) and various GPCR ligands.

Structural Logic Diagram

5-Chloro-3-methoxy-2-phenylpyridine

Position 2 (Phenyl):
Hydrophobic Interaction

(Pi-Pi Stacking)

Position 3 (Methoxy):
Conformational Control

(Non-planar twist)

Position 5 (Chloro):
Synthetic Handle
(Further coupling)

Click to download full resolution via product page
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Caption: Functional role of each substituent in the Structure-Activity Relationship (SAR)

context.

Safety & Handling
While specific toxicology data for this exact intermediate is limited, standard pyridine safety

protocols apply.

Hazards: Likely an irritant to eyes, skin, and respiratory system (H315, H319, H335).

Handling: Use a fume hood. Wear nitrile gloves and safety glasses.

Storage: Store in a cool, dry place. The methoxy group is stable, but the compound should

be protected from strong oxidizing agents.

References
Precursor Source (Bromide):2-Bromo-5-chloro-3-methoxypyridine (CAS 127561-71-1).[1][2]

[3][4] Available from specialist pyridine vendors (e.g., BLD Pharm, Enamine).

Precursor Source (Dichloride):2,5-Dichloro-3-methoxypyridine (CAS 1214366-19-4).[5]

Sigma-Aldrich / MilliporeSigma.

Synthetic Methodology:Suzuki-Miyaura Coupling of 2-Halopyridines. General protocols
adapted from: Journal of Medicinal Chemistry, "Synthesis and SAR of Pyridine-based Kinase
Inhibitors".

Analogous Chemistry:3-Methoxy-2-phenylpyridine (CAS 53698-49-0). PubChem Compound

Summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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